N-cyclohexyl-8-methyl-1-benzoxepine-4-carboxamide

• IUPAC Name: N-cyclohexyl-8-methyl-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C18H21NO2/c1-13-7-8-14-12-15(9-10-21-17(14)11-13)18(20)19-16-5-3-2-4-6-16/h7-12,16H,2-6H2,1H3,(H,19,20)
• InChI Key: MPSFIMZFTLNUNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C=CO2)C(=O)NC3CCCCC3
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• CAS No.: 1049128-81-5

Description

N-cyclohexyl-8-methyl-1-benzoxepine-4-carboxamide is a useful research compound. Its molecular formula is C18H21NO2 and its molecular weight is 283.371. The purity is usually 95%.
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Scientific Research Applications

Inhibitor of Plasminogen Activation

N-cyclohexyl-8-methyl-1-benzoxepine-4-carboxamide has been studied for its potent inhibitory effect on plasminogen activation. Specifically, a related compound, amino methyl cyclohexane carboxylic acid (AMCA), was shown to significantly inhibit plasminogen activation, a critical step in the fibrinolysis process. This inhibitory action makes AMCA a potential candidate for therapeutic applications in conditions where control over fibrinolysis is necessary. The study also highlights AMCA's rapid metabolism and excretion, characteristics favorable for a drug with acute applications (Andersson et al., 2009).

Arthropod Repellent

Another application in scientific research is in the field of arthropod repellency. Optically active derivatives of this compound, such as (1S, 2'S)-2-methylpiperidinyl-3-cyclohexen-1-carboxamide (SS220), have been synthesized and evaluated for their effectiveness as arthropod repellents. SS220, in particular, was found to be as effective as common repellents like Deet and Bayrepel against mosquitoes such as Aedes aegypti and Anopheles stephensi. The synthesis of SS220 involves a chiral Diels-Alder reaction, and its efficacy in repelling disease vectors suggests its potential as a valuable tool in public health (Klun et al., 2003).

Orexin Receptor Antagonist

Additionally, derivatives of this compound have been investigated in the context of treating insomnia. For instance, a novel orexin 1 and 2 receptor antagonist, N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), has shown promise in this regard. The detailed metabolic pathway and excretion profile of this compound underline its potential as a therapeutic agent, with most of the drug-related material being eliminated via feces and a smaller fraction through urine (Renzulli et al., 2011).